Cas no 1275091-44-5 (Benzene, 1-bromo-2-[[4-(1,1-dimethylethyl)phenoxy]methyl]-)

• Product Name: Benzene, 1-bromo-2-[[4-(1,1-dimethylethyl)phenoxy]methyl]-
• CAS No: 1275091-44-5
• MF: C₁₇H₁₉BrO
• MW: 319.236164331436
• MDL: MFCD07782561
• CID: 4510846
• PubChem ID: 55027096
• Update Time: 2025-06-11

Benzene, 1-bromo-2-[[4-(1,1-dimethylethyl)phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-[[4-(1,1-dimethylethyl)phenoxy]methyl]-
• 1-bromo-2-[(4-tert-butylphenoxy)methyl]benzene
• SCHEMBL2294503
• 1275091-44-5
• 2-Bromobenzyl-(4-tert-butylphenyl)ether
• AKOS006036536
• 1-Bromo-2-((4-(tert-butyl)phenoxy)methyl)benzene

• MDL： MFCD07782561
• Inchi： 1S/C17H19BrO/c1-17(2,3)14-8-10-15(11-9-14)19-12-13-6-4-5-7-16(13)18/h4-11H,12H2,1-3H3
• InChI Key： ACRWUJZSPMRDSV-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC=C1COC1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 318.06193Da
• Monoisotopic Mass: 318.06193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2Ų

Additional information on Benzene, 1-bromo-2-[[4-(1,1-dimethylethyl)phenoxy]methyl]-

Comprehensive Overview of Benzene, 1-bromo-2-[[4-(1,1-dimethylethyl)phenoxy]methyl]- (CAS No. 1275091-44-5)

Benzene, 1-bromo-2-[[4-(1,1-dimethylethyl)phenoxy]methyl]- (CAS No. 1275091-44-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, often referred to by its systematic name, features a brominated benzene core coupled with a tert-butylphenoxy moiety, making it a subject of interest for researchers and industrial chemists alike. Its molecular formula and intricate structure position it as a valuable intermediate in synthetic chemistry, particularly in the development of advanced materials and fine chemicals.

The growing demand for high-performance chemical intermediates has led to increased scrutiny of compounds like Benzene, 1-bromo-2-[[4-(1,1-dimethylethyl)phenoxy]methyl]-. In the context of green chemistry and sustainable synthesis, researchers are exploring its role in reducing waste and improving reaction efficiencies. A common question among professionals is: "How can this compound be utilized in eco-friendly catalytic processes?" Recent studies suggest that its unique steric and electronic properties may facilitate selective transformations, aligning with the global push toward greener industrial practices.

From a commercial perspective, CAS No. 1275091-44-5 is often discussed alongside specialty chemicals and custom synthesis services. Companies specializing in tailor-made molecular solutions frequently highlight its versatility in constructing complex architectures for pharmaceuticals, agrochemicals, and functional materials. For instance, its bromine substituent offers a reactive handle for further derivatization, a feature highly sought after in drug discovery and material science applications. This aligns with trending searches such as "brominated aromatic compounds in medicinal chemistry" and "advanced intermediates for electronic materials."

Analytical characterization of Benzene, 1-bromo-2-[[4-(1,1-dimethylethyl)phenoxy]methyl]- typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards required in industries such as pharmaceutical manufacturing and high-tech material production. A frequently asked question in online forums is: "What are the key spectral markers for identifying this compound?" Experts emphasize the distinctive chemical shifts of the tert-butyl group and aromatic protons in proton NMR as diagnostic features.

In the realm of intellectual property and chemical innovation, CAS No. 1275091-44-5 has been referenced in several patents related to liquid crystal formulations and organic electronic devices. This connection to cutting-edge technologies explains the surge in queries like "aromatic ethers in OLED materials" across academic search engines. The compound's ability to influence molecular packing and charge transport properties makes it particularly relevant in the development of next-generation display technologies and optoelectronic components.

Storage and handling recommendations for Benzene, 1-bromo-2-[[4-(1,1-dimethylethyl)phenoxy]methyl]- follow standard protocols for air-sensitive organobromine compounds. Industry best practices suggest inert atmosphere storage at controlled temperatures to maintain stability. This operational aspect frequently appears in discussions about laboratory safety protocols and chemical inventory management systems, reflecting the compound's niche but important role in research settings.

The synthesis of CAS No. 1275091-44-5 typically involves Williamson ether synthesis followed by electrophilic aromatic bromination, processes that are well-documented in organic chemistry literature. Recent methodological improvements focus on atom economy and catalyst recycling, addressing the broader industry emphasis on process intensification. These advancements respond to frequent search queries such as "improving yield in aromatic bromination reactions" and "solvent-free approaches to ether formation."

Looking toward future applications, researchers are investigating the potential of Benzene, 1-bromo-2-[[4-(1,1-dimethylethyl)phenoxy]methyl]- in supramolecular chemistry and metal-organic frameworks (MOFs). Its combination of rigid aromaticity and flexible ether linkage offers intriguing possibilities for designing functional molecular assemblies. This forward-looking perspective connects with emerging trends in nanotechnology and smart materials, areas that consistently generate high engagement in scientific communities and patent databases.